molecular formula C21H18ClF3N4O B8660914 7-Chloro-4-[4-(4-trifluoromethylphenylaminocarbonyl)piperazin-1-yl]quinoline

7-Chloro-4-[4-(4-trifluoromethylphenylaminocarbonyl)piperazin-1-yl]quinoline

Cat. No. B8660914
M. Wt: 434.8 g/mol
InChI Key: CRHOSTMLBFPCJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-4-[4-(4-trifluoromethylphenylaminocarbonyl)piperazin-1-yl]quinoline is a useful research compound. Its molecular formula is C21H18ClF3N4O and its molecular weight is 434.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-4-[4-(4-trifluoromethylphenylaminocarbonyl)piperazin-1-yl]quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-4-[4-(4-trifluoromethylphenylaminocarbonyl)piperazin-1-yl]quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C21H18ClF3N4O

Molecular Weight

434.8 g/mol

IUPAC Name

4-(7-chloroquinolin-4-yl)-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

InChI

InChI=1S/C21H18ClF3N4O/c22-15-3-6-17-18(13-15)26-8-7-19(17)28-9-11-29(12-10-28)20(30)27-16-4-1-14(2-5-16)21(23,24)25/h1-8,13H,9-12H2,(H,27,30)

InChI Key

CRHOSTMLBFPCJJ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=C3C=CC(=CC3=NC=C2)Cl)C(=O)NC4=CC=C(C=C4)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temp. under nitrogen, to a solution of 7-chloro-4-(piperazin-1-yl)quinoline (200 mg, 0.81 mmol) and diisopropyl(ethyl)amine (209 mg, 1.62 mmol) in acetonitrile (5 mL) is added 4-trifluoromethylphenyl isocyanate (197 mg, 0.97 mmol). The reaction mixture is stirred at room temp. for 2 h, concentrated, and the residue is purified by flash chromatography with CH2Cl2-MeOH to afford the title product.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
209 mg
Type
reactant
Reaction Step One
Quantity
197 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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